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Compound of Interest

Compound Name: Methyl 4-iodo-2-methylbenzoate

Cat. No.: B168745

In the landscape of modern drug discovery and development, substituted benzoate esters
serve as indispensable scaffolds and intermediates. Methyl 4-iodo-2-methylbenzoate (CAS
No. 103440-53-5), a halogenated aromatic ester, represents a key building block whose utility
is fundamentally governed by its physical properties.[1] The presence of an iodine atom
facilitates crucial carbon-carbon bond-forming reactions, such as Suzuki and Sonogashira
couplings, which are cornerstones of medicinal chemistry for constructing complex molecular
architectures.[2][3] Furthermore, the specific substitution pattern (iodo at C4, methyl at C2)
influences the molecule's steric and electronic properties, which can profoundly impact reaction
kinetics, solubility, and ultimately, the biological activity of its derivatives.

This guide provides a comprehensive framework for understanding and determining the
essential physical properties of Methyl 4-iodo-2-methylbenzoate. While detailed experimental
data for this specific isomer is not extensively documented in publicly available literature, this
paper presents the foundational principles and validated methodologies required for its
characterization. For the research scientist, this guide explains not just the what but the why—
elucidating the causal links between a compound's physical attributes and its practical
application in a laboratory and developmental setting.

Core Physicochemical Parameters: A Summary

A thorough characterization is the bedrock of reproducible science and scalable synthesis. The
following table summarizes the key physical properties for Methyl 4-iodo-2-methylbenzoate,
distinguishing between calculated values and those requiring empirical determination.
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Significance in Drug
Property Value | Expected Value
Development

Foundational for calculating
Molecular Formula CoHolO2 molecular weight and

elemental analysis.

Essential for stoichiometric
. calculations in synthesis and
Molecular Weight 276.07 g/mol ) ) )
for analytical techniques like

mass spectrometry.[4]

Influences handling, storage,

and purification methods (e.qg.,
Physical State Solid (Expected) crystallization). Isomers like

Methyl 4-iodobenzoate are

solids.

A sharp, defined melting range
] ] Requires Experimental is a primary indicator of purity.
Melting Point o
Determination Broad ranges suggest

impurities.

) ) Critical for purification by
N ) Requires Experimental S )
Boiling Point o distillation (if applicable) and
Determination _ -
assessing thermal stability.

Dictates choice of reaction

N Requires Experimental solvents, purification methods,
Solubility o ) ) ]
Determination and is crucial for formulation
and bioassay development.
) Requires Experimental Important for process scale-up
Density o ) ) )
Determination and engineering calculations.

Structural Verification and Spectroscopic Analysis

Before any physical properties are measured, the identity and purity of the compound must be
unequivocally confirmed. A multi-technique spectroscopic approach is standard practice.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the precise arrangement of atoms in a molecule.

e 1H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to
the aromatic protons and the two methyl groups (the ester methyl and the ring methyl). The
chemical shifts and coupling patterns of the aromatic protons would confirm the 1,2,4-
substitution pattern.

e 13C NMR: The carbon NMR spectrum will verify the number of unique carbon environments,
including the carbonyl carbon of the ester, the aromatic carbons, and the methyl carbons.

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in the molecule. For Methyl 4-iodo-2-
methylbenzoate, the spectrum should prominently feature:

e A strong absorption band around 1720-1740 cm~1, characteristic of the C=0 (carbonyl)
stretch of the ester.

e Bands in the 2850-3000 cm~1 region corresponding to C-H stretching of the methyl and
aromatic groups.

e Absorptions in the 1450-1600 cm~1! range from C=C stretching within the aromatic ring.

Mass Spectrometry (MS)

MS provides the molecular weight of the compound, confirming the molecular formula. The
high-resolution mass spectrum (HRMS) should show a molecular ion peak corresponding to
the exact mass of CoHolOs2.

Experimental Protocols: A Practical Guide

The following section details the standardized, self-validating protocols for determining the key
physical properties of a novel or sparsely characterized solid compound like Methyl 4-iodo-2-
methylbenzoate.

Workflow for Physicochemical Characterization
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The logical progression from a newly synthesized compound to a fully characterized
intermediate is critical. This workflow ensures that each step validates the next, providing a
high degree of confidence in the final material.
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Caption: Workflow for Synthesis, Purification, and Characterization.
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Protocol 1: Melting Point Determination via Capillary
Method

Causality: The melting point is a highly sensitive measure of purity. A pure crystalline solid
melts over a narrow temperature range (typically < 1°C). Impurities disrupt the crystal lattice,
lowering and broadening the melting range. This protocol provides a reliable method for this
assessment.

Methodology:

o Sample Preparation: Ensure the sample is completely dry and finely powdered. Load a small
amount (2-3 mm high) into a capillary tube sealed at one end. Tap the tube gently to pack the
sample.

 Instrument Setup: Place the capillary tube into a calibrated melting point apparatus.

e Rapid Scan (Optional): Heat the sample rapidly to get an approximate melting temperature.
Let the apparatus cool to at least 20°C below this approximate point.

» Accurate Determination: Begin heating again at a slow, controlled rate (1-2°C per minute).

o Data Recording: Record the temperature at which the first drop of liquid appears (T1) and the
temperature at which the last solid crystal melts (T2). The melting range is T - Ta.

« Validation: Perform the measurement in triplicate to ensure reproducibility. A narrow range
(e.g., 58.0-59.5°C) indicates high purity.[5]

Protocol 2: Solubility Profile Assessment

Causality: Solubility dictates how a compound can be used. For drug development, solubility in
agueous buffers, organic co-solvents, and non-polar solvents is critical for reaction setup,
purification, formulation, and conducting biological assays.

Methodology:

» Solvent Selection: Choose a panel of relevant solvents (e.g., Water, Ethanol, Dimethyl
Sulfoxide (DMSO), Dichloromethane, Hexane).
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o Sample Preparation: Weigh a precise amount of the compound (e.g., 10 mg) into separate
vials for each solvent.

» Solvent Addition: Add a measured volume of the first solvent (e.g., 0.1 mL) to the vial.

o Observation: Agitate the vial (e.g., vortex for 1 minute) and visually inspect for dissolution. If
dissolved, the compound is soluble at >100 mg/mL.

« Titration: If the solid remains, continue adding the solvent in measured aliquots (e.g., 0.1 mL
increments), agitating after each addition, until the solid fully dissolves.

o Calculation: Calculate the solubility based on the total volume of solvent required to dissolve
the initial mass. Classify the solubility (e.g., Very Soluble, Soluble, Sparingly Soluble,
Insoluble).

o Trustworthiness: Note the temperature at which the assessment is performed, as solubility is
temperature-dependent.

Safety, Handling, and Storage

While a specific Material Safety Data Sheet (MSDS) for Methyl 4-iodo-2-methylbenzoate is
not widely available, data from related iodinated aromatic compounds provides a strong basis
for safe handling protocols.

e Hazards: Compounds of this class are typically irritants. Assume the material causes skin,
eye, and respiratory tract irritation.[6]

e Personal Protective Equipment (PPE): Always handle the compound in a well-ventilated
fume hood. Wear standard PPE, including safety goggles, a lab coat, and chemical-resistant
gloves.[7][8]

» Storage: Store in a tightly sealed container in a cool, dry place, protected from light. Light
sensitivity is a common characteristic of iodinated compounds.[8]

» Disposal: Dispose of the material and its container in accordance with local, regional, and
national regulations for chemical waste.
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Conclusion

Methyl 4-iodo-2-methylbenzoate is a compound of significant potential for synthetic and
medicinal chemistry. A rigorous determination of its physical properties is not merely an
academic exercise but a prerequisite for its effective and safe application. By employing the
validated protocols for structural confirmation, purity assessment, and the characterization of
properties such as melting point and solubility, researchers can build the reliable foundation
needed to incorporate this valuable building block into complex drug development pipelines.
The principles and methodologies outlined in this guide provide a robust framework for
achieving this critical scientific objective.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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